Cas no 898771-24-9 ((2-chlorophenyl)-thiophen-3-ylmethanone)

• Product Name: (2-chlorophenyl)-thiophen-3-ylmethanone
• CAS No: 898771-24-9
• MF: C₁₁H₇ClOS
• MW: 222.690680742264
• MDL: MFCD07699035
• CID: 876210
• PubChem ID: 17938219
• Update Time: 2025-10-30

(2-chlorophenyl)-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-thiophen-3-ylmethanone
• 3-(2-CHLOROBENZOYL)THIOPHENE
• N-DESMETHYL ULIPRISTAL
• AKOS010258802
• (2-Chlorophenyl)(thiophen-3-yl)methanone
• 898771-24-9
• MFCD07699035
• DTXSID40591669

• MDL： MFCD07699035
• Inchi： 1S/C11H7ClOS/c12-10-4-2-1-3-9(10)11(13)8-5-6-14-7-8/h1-7H
• InChI Key： JOWRTYSJZWSITO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=CSC=C1)=O

Computed Properties

• Exact Mass: 221.99100
• Monoisotopic Mass: 221.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.63250

Additional information on (2-chlorophenyl)-thiophen-3-ylmethanone

Recent Advances in the Study of (2-chlorophenyl)-thiophen-3-ylmethanone (CAS: 898771-24-9)

In recent years, the compound (2-chlorophenyl)-thiophen-3-ylmethanone (CAS: 898771-24-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of (2-chlorophenyl)-thiophen-3-ylmethanone. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical development.

Pharmacological studies have revealed that (2-chlorophenyl)-thiophen-3-ylmethanone exhibits notable activity in modulating specific biological targets. For instance, research has demonstrated its efficacy as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate its role in modulating neurotransmitter systems, which could pave the way for exploring its use in neurological disorders.

The molecular mechanisms underlying the biological effects of (2-chlorophenyl)-thiophen-3-ylmethanone are also being unraveled. Recent in vitro and in vivo studies have provided insights into its interaction with cellular receptors and signaling pathways. These findings are crucial for understanding its therapeutic potential and for guiding the design of derivative compounds with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the development of (2-chlorophenyl)-thiophen-3-ylmethanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, (2-chlorophenyl)-thiophen-3-ylmethanone (CAS: 898771-24-9) represents a promising candidate for drug development, with its diverse pharmacological properties and potential therapeutic applications. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and to optimize its chemical and biological profiles for future clinical use. The scientific community remains optimistic about its prospects, and further studies are anticipated to expand its utility in the pharmaceutical industry.